Cas no 17515-00-3 (Benzo[b]thiophene, 5-(1,1-dimethylethyl)-)

• Product Name: Benzo[b]thiophene, 5-(1,1-dimethylethyl)-
• CAS No: 17515-00-3
• MF: C₁₂H₁₄S
• MW: 190.304562091827
• MDL: MFCD18451788
• CID: 3814641
• PubChem ID: 14877837
• Update Time: 2025-06-09

Benzo[b]thiophene, 5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 5-(1,1-dimethylethyl)-
• 5-tert-butylbenzo[b]thiophene
• CS-0105362
• 5-tert-butyl-1-benzothiophene
• 5-(tert-Butyl)benzothiophene
• WS-01220
• SY273469
• 5-tert-Butyl-benzo[b]thiophene
• D85419
• 17515-00-3
• SCHEMBL1104448
• PIEDRQBNWAWCDI-UHFFFAOYSA-N
• MFCD18451788
• 5-(tert-Butyl)benzo[b]thiophene

• MDL： MFCD18451788
• Inchi： 1S/C12H14S/c1-12(2,3)10-4-5-11-9(8-10)6-7-13-11/h4-8H,1-3H3
• InChI Key： PIEDRQBNWAWCDI-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC(=C2)C(C)(C)C

Computed Properties

• Exact Mass: 190.08162162g/mol
• Monoisotopic Mass: 190.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Benzo[b]thiophene, 5-(1,1-dimethylethyl)-

Recent Advances in the Study of Benzo[b]thiophene, 5-(1,1-dimethylethyl)- (CAS: 17515-00-3) in Chemical Biology and Pharmaceutical Research

Benzo[b]thiophene derivatives, particularly 5-(1,1-dimethylethyl)-benzo[b]thiophene (CAS: 17515-00-3), have garnered significant attention in recent years due to their versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored for its potential as a scaffold in the development of novel therapeutics targeting various diseases, including cancer, infectious diseases, and neurological disorders. The latest research highlights its role in modulating key biological pathways, making it a promising candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and biological evaluation of 5-(1,1-dimethylethyl)-benzo[b]thiophene derivatives as potent inhibitors of protein kinases involved in cancer progression. The researchers employed a combination of computational modeling and high-throughput screening to identify derivatives with enhanced binding affinity and selectivity. The results demonstrated that specific modifications to the benzo[b]thiophene core significantly improved inhibitory activity against target kinases, with IC50 values in the nanomolar range. These findings underscore the potential of this compound as a lead structure for kinase inhibitor development.

In another study, researchers explored the antimicrobial properties of 5-(1,1-dimethylethyl)-benzo[b]thiophene derivatives against drug-resistant bacterial strains. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that certain derivatives exhibited broad-spectrum activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. Mechanistic studies suggested that these compounds disrupt bacterial cell membrane integrity, offering a novel mode of action distinct from conventional antibiotics. This discovery opens new avenues for addressing the global challenge of antimicrobial resistance.

Beyond its applications in oncology and infectious diseases, 5-(1,1-dimethylethyl)-benzo[b]thiophene has also been investigated for its neuroprotective effects. A 2023 study in ACS Chemical Neuroscience reported that derivatives of this compound exhibited significant antioxidant and anti-inflammatory properties in neuronal cell models. The researchers identified a specific derivative that effectively reduced oxidative stress and apoptosis in neurons exposed to amyloid-beta peptides, a hallmark of Alzheimer's disease. These findings suggest potential therapeutic applications for neurodegenerative disorders, although further in vivo studies are warranted.

The synthetic routes to 5-(1,1-dimethylethyl)-benzo[b]thiophene have also seen recent advancements. A 2024 publication in Organic Process Research & Development described a scalable and environmentally friendly synthesis method using catalytic C-H activation, which improved yield and reduced waste generation compared to traditional approaches. This methodological innovation is expected to facilitate larger-scale production for preclinical and clinical studies.

In conclusion, recent research on 5-(1,1-dimethylethyl)-benzo[b]thiophene (CAS: 17515-00-3) demonstrates its growing importance in pharmaceutical research. Its versatility as a scaffold for drug development, combined with recent synthetic advancements, positions this compound as a valuable tool for addressing multiple therapeutic challenges. Future research directions may include structure-activity relationship studies to optimize pharmacological properties and investigations into combination therapies leveraging its unique mechanism of action.